Cas no 1368974-12-2 (1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid
• CAS No: 1368974-12-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD21964825
• CID: 5602945
• PubChem ID: 80503746
• Update Time: 2025-06-27

1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS019068216
• 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid
• 1368974-12-2
• EN300-1116175

• MDL： MFCD21964825
• Inchi： 1S/C11H12N2O3/c1-16-5-4-13-7-12-9-3-2-8(11(14)15)6-10(9)13/h2-3,6-7H,4-5H2,1H3,(H,14,15)
• InChI Key： IMPKJSQQODOLEQ-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid

Introduction to 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 1368974-12-2) and Its Emerging Applications in Chemical Biology

1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid, identified by the chemical identifier CAS No. 1368974-12-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzodiazole family, a class of molecules known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The structural modification of benzodiazole derivatives has led to the development of novel compounds with enhanced pharmacological profiles, making them valuable candidates for therapeutic intervention.

The 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid molecule features a benzodiazole core substituted with a 2-methoxyethyl group at the 1-position and a carboxylic acid moiety at the 6-position. This specific arrangement of functional groups imparts unique chemical and biological properties that make it particularly interesting for research purposes. The methoxyethyl side chain introduces a degree of lipophilicity, which can influence membrane permeability and binding affinity to biological targets, while the carboxylic acid group provides a site for further derivatization, enabling the synthesis of more complex analogs.

In recent years, there has been growing interest in exploring the potential of benzodiazole derivatives as scaffolds for drug discovery. The benzodiazole core is known to interact with various neurotransmitter receptors, particularly the GABA-A receptor, which plays a crucial role in regulating neuronal excitability. By modifying the substituents on the benzodiazole ring, researchers can fine-tune the pharmacological activity of these compounds. For instance, studies have shown that certain benzodiazole derivatives exhibit selective binding to specific subtypes of GABA-A receptors, leading to improved therapeutic efficacy with reduced side effects.

One of the most compelling aspects of 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid is its potential as a lead compound for developing new therapeutic agents. The presence of both the methoxyethyl and carboxylic acid functional groups offers multiple opportunities for structural optimization. Researchers can exploit these reactive sites to introduce additional moieties that enhance binding affinity or modulate metabolic stability. For example, coupling the carboxylic acid group with amine-containing compounds can yield Schiff bases or peptidomimetics, which may exhibit novel biological activities.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of benzodiazole derivatives to identify promising candidates for further investigation. Molecular docking studies have been particularly useful in predicting the binding modes of these compounds to target proteins. In one notable study, researchers utilized computational methods to evaluate the interaction between 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid and GABA-A receptor subtypes. The results suggested that this compound exhibits high affinity for certain receptor variants, making it a potential candidate for treating neurological disorders associated with altered GABAergic signaling.

Furthermore, the synthesis of 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid has been optimized using modern organic chemistry techniques. The multi-step synthetic route involves cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis pathways. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the molecule with high selectivity and yield.

The biological activity of 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid has been preliminarily evaluated in vitro using cell-based assays. These studies have revealed promising results regarding its interaction with neural receptors and enzymes involved in neurotransmitter metabolism. Notably, preliminary data suggest that this compound may exhibit anxiolytic effects without causing significant sedation or tolerance issues, which are common side effects associated with traditional benzodiazepines.

In conclusion, 1-(2-methoxyethyl)-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 1368974-12-2) represents a promising scaffold for developing novel therapeutic agents with potential applications in treating neurological disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As computational methods and synthetic techniques continue to advance，the exploration of this compound and its derivatives is likely to yield valuable insights into new treatment strategies for neurological conditions.